Cas no 791626-57-8 (6-Fluoroquinolin-2-amine)

• Product Name: 6-Fluoroquinolin-2-amine
• CAS No: 791626-57-8
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD07368132
• CID: 555659
• PubChem ID: 11400948
• Update Time: 2025-11-06

6-Fluoroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoroquinolin-2-amine
• 2-Quinolinamine,6-fluoro-
• 2-AMINO-6-FLUOROQUINOLINE
• 6-Fluoro-2-quinolinamine
• 6-Fluoroquinoline-2-amine
• 6-Fluoro-quinolin-2-ylamine
• 6-FLUORO-2-QUINOLINEAMINE
• BDBM50154584
• AB31775
• AK135326
• ST2412394
• AB0049476
• A22606
• DS-4955
• 791626-57-8
• 6-fluoroquinolin-2-amine, 99%
• AMY14270
• MFCD07368132
• AKOS013465534
• EN300-318662
• SCHEMBL3455999
• CHEMBL185917
• DTXSID40464662
• 6-Fluoro-2-quinolinamine (ACI)
• SY103422

• MDL： MFCD07368132
• Inchi： 1S/C9H7FN2/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h1-5H,(H2,11,12)
• InChI Key： DSROYDXRWJWKRT-UHFFFAOYSA-N
• SMILES： FC1C=C2C(N=C(C=C2)N)=CC=1

Computed Properties

• Exact Mass: 162.05900
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.315
• Melting Point: No data available
• Boiling Point: 335.8°C at 760 mmHg
• Flash Point: 156.9 °C
• PSA: 38.91000
• LogP: 2.53730
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluoroquinolin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Fluoroquinolin-2-amine

Introduction to 6-Fluoroquinolin-2-amine (CAS No. 791626-57-8)

6-Fluoroquinolin-2-amine, with the CAS number 791626-57-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of 6-Fluoroquinolin-2-amine consists of a quinoline ring with a fluoro substituent at the 6-position and an amino group at the 2-position. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile. These characteristics make 6-Fluoroquinolin-2-amine a valuable candidate for various therapeutic applications.

In the realm of medicinal chemistry, 6-Fluoroquinolin-2-amine has been extensively studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that 6-Fluoroquinolin-2-amine can inhibit certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer cells.

The pharmacological properties of 6-Fluoroquinolin-2-amine have also been explored in preclinical models. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting the growth of cancer cells and reducing tumor burden. These findings suggest that 6-Fluoroquinolin-2-amine could be a promising candidate for further development as an anticancer agent.

Beyond its potential as an anticancer drug, 6-Fluoroquinolin-2-amine has also shown promise in other therapeutic areas. For example, it has been investigated for its antimicrobial properties against various bacterial strains, including multidrug-resistant pathogens. The ability of this compound to disrupt bacterial cell walls and inhibit essential metabolic pathways makes it a potential candidate for developing new antibiotics.

In addition to its direct therapeutic applications, 6-Fluoroquinolin-2-amine serves as a valuable tool in chemical biology research. Its unique structure allows it to be used as a probe to study the function of specific proteins and pathways in living cells. This can provide insights into disease mechanisms and aid in the identification of novel therapeutic targets.

The synthesis of 6-Fluoroquinolin-2-amine has been optimized using various methodologies, including classical organic synthesis routes and modern techniques such as microwave-assisted synthesis. These methods have improved the efficiency and yield of the compound, making it more accessible for large-scale production and further research.

To ensure the safety and efficacy of 6-Fluoroquinolin-2-amine, extensive toxicity studies have been conducted. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

In conclusion, 6-Fluoroquinolin-2-amine (CAS No. 791626-57-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it a valuable candidate for various therapeutic applications, including cancer treatment and antimicrobial therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as an important molecule in the field of medicinal chemistry.